Cas no 2138085-65-9 (4-nitro-N-(piperidin-4-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide)

• Product Name: 4-nitro-N-(piperidin-4-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• CAS No: 2138085-65-9
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 6289176
• PubChem ID: 165607702
• Update Time: 2025-10-29

4-nitro-N-(piperidin-4-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167802
• 2138085-65-9
• 4-nitro-N-(piperidin-4-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H17N3O4S/c1-2-11-16(12-7-9-15-10-8-12)22(20,21)14-5-3-13(4-6-14)17(18)19/h1,3-6,12,15H,7-11H2
• InChI Key： QQKLEKSHRJHYDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CC#C)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-nitro-N-(piperidin-4-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide

Introduction to 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide (CAS No. 2138085-65-9)

4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide (CAS No. 2138085-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide is defined by its nitro group, piperidine ring, and propargyl amine moiety, all attached to a benzene sulfonamide core. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for drug discovery and development. The nitro group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The piperidine ring provides additional structural rigidity and can enhance the compound's binding affinity to target proteins. The propargyl amine moiety is a versatile functional group that can participate in various chemical reactions, such as click chemistry, which is widely used in the synthesis of complex molecules.

The synthesis of 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 4-nitrobenzenesulfonyl chloride with piperidine to form the intermediate sulfonamide, followed by the introduction of the propargyl amine moiety through a nucleophilic substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, such as the use of microwave-assisted synthesis and catalysts that enhance reaction rates while reducing side products.

In terms of biological activity, 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide has demonstrated significant potential as a modulator of various biological pathways. Studies have shown that this compound can inhibit the activity of specific enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. This inhibition can lead to therapeutic effects in diseases characterized by aberrant signaling, such as cancer and neurodegenerative disorders. For instance, recent research has highlighted the ability of this compound to inhibit the activity of protein kinase B (AKT), a key player in cell survival and proliferation pathways. By modulating AKT activity, 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-yn-1-yl)Benzene-1-Sulfonamide can potentially induce apoptosis in cancer cells while sparing normal cells.

Beyond its enzymatic inhibition properties, 4-Nitro-N-(Piperidin-4-yl)-N-(Prop-2-y n - y l ) B e n z e n e - 1 - S u l f o n a m i d e has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines. These findings suggest that 4-Nitro-N-(Piperidin - 4 - y l ) - N - ( P r o p - 2 - y n - 1 - y l ) B e n z e n e - 1 - S u l f o n a m i d e could be a valuable therapeutic agent for treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Nitro-N-(Piperidin - 4 - y l ) - N - ( P r o p - 2 - y n - 1 - y l ) B e n z e n e - 1 - S u l f o n a m i d e in human subjects. Early results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic properties. The compound has been well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations into its therapeutic potential.

In conclusion, 4-Nitro-N-(Piperidin - 4 - y l ) - N - ( P r o p - 2 - y n - 1 - y l ) B e n z e n e - 1 - S u l f o n a m i d e (CAS No. 2138085-65-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and versatile functional groups provide a solid foundation for further research into its therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.